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Compound Focus: Dimethyldioxane

CAS No.: 15176-21-3

Cat. No.: S1504986

Peroxide Formation FAQ

What are peroxide-forming chemicals? Peroxide-forming chemicals can slowly react with oxygen to form
shock-sensitive peroxide crystals, which can detonate violently from impact, heat, or friction [1]. Factors

accelerating formation include exposure to air, light, heat, and evaporation that concentrates peroxides [1].

Why is dimethyldioxane a concern? "Dioxanes" are classified as Class B peroxide formers [1] [2] [3]. This
group poses a significant hazard when concentrated through evaporation or distillation, making them

particularly dangerous during these common lab processes [1] [2].

How can I minimize the risk?

¢ Purchase & Storage: Buy small quantities and use "first-in, first-out" inventory [1] [4]. Store in a cool,
dark, dry place, tightly sealed and away from ignition sources [1] [4]. Purging the container
headspace with an inert gas (e.g., nitrogen) is recommended [3].

¢ Inhibitors: Use inhibitor-stabilized solvents (e.g., containing BHT) if possible, but note that inhibitors
deplete over time and are removed by distillation [1].

¢ Labeling: Clearly label all containers with the date received and date opened [4] [3]. Track peroxide
test dates and results on the bottle [4].

Storage & Testing Protocols
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Storage Time Limits Adhere to these time limits for dioxanes. Unopened containers should generally be

disposed of within 12 months [1], while opened containers have stricter limits [1] [3]:

Container Status Maximum Storage Time Disposal or Testing Trigger
Unopened 12 months from receipt [1] Discard by expiration date [3]
Opened 6 months from opening [1] Discard or test every 6 months [3]

Testing for Peroxides

¢ Frequency: Test Class B chemicals every 6 months and immediately before any distillation or
evaporation [1] [4] [3].

¢ Visual Inspection: First, check for visible warning signs like crystals (inside container or on cap),
cloudiness, or an oily viscous layer [1] [3]. Do not open or move the container if crystals are
present; contact your Environmental Health and Safety (EHS) department immediately [1] [2].

o Test Strips: If no crystals are visible, use commercial test strips (e.g., Quantofix) designed for organic
solvents [2]. Follow manufacturer instructions.

Interpretation of Peroxide Test Results General guidelines for peroxide levels are below. Always follow

your institution's specific protocols.

Peroxide Level

Interpretation & Required Action
(ppm)

0-30 ppm Acceptable for routine lab work [4].

> 30 -100 ppm Do not distill or evaporate. Consider disposal, especially if approaching 100 ppm
[4].

> 100 ppm DO NOT USE. Contains significant peroxide levels. Isolate the container and
contact your Safety Advisor/EHS immediately [4].

Experimental Safety Workflow
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This diagram outlines the logical decision process for handling and testing peroxide-forming chemicals like

dimethyldioxane.
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Critical Safety Reminders

¢ Never Use Metal Tools: Do not use metal spatulas or magnetic stirrers, as iron can initiate
explosions. Use ceramic, wood, or Teflon instead [4].

o Disposal of Expired Chemicals: Contact your institutional Environmental Health and Safety
department for disposal of expired or suspect chemicals. Never handle containers that show signs of
peroxide formation [2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Forming Chemicals | Florida Tech Peroxide [fit.edu]

2. -Forming Chemicals | Environmental Health and Safety Peroxide [ehs.dartmouth.edu]
3. | Department of Chemistry and Biochemistry Peroxide Formation [chemistry.osu.edu]
4. Forming Solvents | Health and Safety Service Peroxide [Iboro.ac.uk]

To cite this document: Smolecule. [preventing peroxide formation in stored dimethyldioxane].
Smolecule, [2026]. [Online PDF]. Available at:
[https://www.smolecule.com/products/b1504986#preventing-peroxide-formation-in-stored-

dimethyldioxane]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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